Cas no 885221-00-1 (methyl 2-(2-methoxyethyl)aminoacetate)

• Product Name: methyl 2-(2-methoxyethyl)aminoacetate
• CAS No: 885221-00-1
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 4292176
• PubChem ID: 28565694
• Update Time: 2025-10-29

methyl 2-(2-methoxyethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-methoxyethyl)-, methyl ester
• methyl 2-[(2-methoxyethyl)amino]acetate
• G21667
• Methyl 2-((2-methoxyethyl)amino)acetate
• DOYRRBSQRQWDHJ-UHFFFAOYSA-N
• Methyl2-((2-methoxyethyl)amino)acetate
• AKOS000253315
• 885221-00-1
• CHEMBL4520411
• SCHEMBL12889090
• 823-970-4
• EN300-76535
• DB-119558
• methyl 2-(2-methoxyethylamino)acetate
• KKB22100
• methyl 2-(2-methoxyethyl)aminoacetate

• Inchi： 1S/C6H13NO3/c1-9-4-3-7-5-6(8)10-2/h7H,3-5H2,1-2H3
• InChI Key： DOYRRBSQRQWDHJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNCCOC

Computed Properties

• Exact Mass: 147.08954328Da
• Monoisotopic Mass: 147.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 2-(2-methoxyethyl)aminoacetate

Methyl 2-(2-Methoxyethyl)AminoAcetate (CAS No. 885221-00-1): A Comprehensive Overview

Methyl 2-(2-methoxyethyl)aminoacetate, identified by its CAS number 885221-00-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester derivative exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular structure, featuring a combination of amino and methoxy functional groups, contributes to its versatility in chemical modifications and biological applications.

The synthesis and characterization of methyl 2-(2-methoxyethyl)aminoacetate have been extensively studied, particularly in the context of developing novel pharmaceutical agents. Its role as a building block in organic synthesis has been highlighted in several recent publications, underscoring its importance in the pharmaceutical industry. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a preferred choice for researchers aiming to develop new therapeutic entities.

Recent advancements in drug discovery have demonstrated the utility of methyl 2-(2-methoxyethyl)aminoacetate in the design of small-molecule inhibitors targeting specific biological pathways. For instance, studies have shown its potential application in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's structural features allow for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug development.

In addition to its role in medicinal chemistry, methyl 2-(2-methoxyethyl)aminoacetate has found applications in materials science and agrochemicals. Its derivatives have been explored as intermediates in the synthesis of polymers with specialized properties, such as biodegradability and enhanced mechanical strength. Furthermore, the compound has been investigated for its potential use in crop protection agents, where its structural motifs contribute to the development of novel pesticides with improved efficacy and environmental safety.

The chemical properties of methyl 2-(2-methoxyethyl)aminoacetate have been thoroughly examined through spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular interactions and reactivity patterns, which are essential for optimizing synthetic routes and predicting biological activity. The compound's stability under various conditions has also been assessed, ensuring its suitability for industrial-scale production.

The pharmacological potential of derivatives of methyl 2-(2-methoxyethyl)aminoacetate has been a focus of numerous research endeavors. Preclinical studies have indicated that certain analogs exhibit promising anti-inflammatory and analgesic effects. These findings have prompted further investigation into their mechanisms of action, which may lead to the development of new treatments for chronic pain disorders. Additionally, the compound's ability to modulate neurotransmitter systems has raised interest in its potential use as an anxiolytic or antidepressant agent.

The industrial significance of methyl 2-(2-methoxyethyl)aminoacetate is further underscored by its commercial availability through multiple suppliers. This accessibility has facilitated its use in both academic research laboratories and industrial settings, enabling rapid translation of laboratory findings into practical applications. The compound's cost-effectiveness and scalability make it an attractive option for large-scale synthesis projects aimed at producing high-value pharmaceutical intermediates.

In conclusion, methyl 2-(2-methoxyethyl)aminoacetate (CAS No. 885221-00-1) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and chemical properties make it a valuable tool in drug discovery, materials science, and agrochemical research. As ongoing studies continue to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.